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Get Quote

Executive Summary
-Methyl Methionine (

-MeMet) is a non-canonical amino acid increasingly utilized in peptidomimetics to enhance
proteolytic stability and constrain peptide conformation. However, its quaternary

-carbon introduces unique challenges in mass spectrometry (MS) characterization compared to
standard Methionine (Met).

This guide provides a technical comparison of the fragmentation behaviors of

-MeMet versus native Met. It details the mass shifts, specific neutral losses, and altered
backbone cleavage kinetics required for accurate identification in drug development workflows.
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Feature Native Methionine (Met)
-Methyl Methionine (

-MeMet)

Residue Mass (Monoisotopic) 131.0405 Da 145.0562 Da (+14.0157 Da)

Immonium Ion (

)
104.05 118.07

Side Chain Neutral Loss
-48 Da (CH

SH)

-48 Da (CH

SH)

Backbone Cleavage Standard b/y ion series
Sterically hindered; reduced

intensity at N-terminal bond

Mechanistic Comparison: Fragmentation Pathways
Structural Impact on Ionization
The substitution of the

-proton with a methyl group creates a quaternary center. While this does not significantly alter
the proton affinity of the backbone amide or the side-chain sulfur, it drastically changes the
steric landscape during Collision-Induced Dissociation (CID).

Native Met: The

-proton is available for abstraction, facilitating certain low-energy rearrangement pathways.

-MeMet: The lack of an

-proton blocks specific hydrogen-transfer mechanisms, often simplifying the spectrum but
requiring higher collision energies (CE) to induce backbone cleavage due to the "gem-
dimethyl" type steric stabilization.

Side-Chain Neutral Losses
Both residues possess the same thioether side chain. Consequently, the characteristic neutral

loss remains a dominant feature in both spectra, serving as a reliable diagnostic tag.
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Methanethiol Loss (-48 Da): The loss of the side chain as CH

SH is observed in both species.

Mechanism:[1][2][3][4] Nucleophilic attack or 1,2-elimination. The

-methyl group does not prevent this loss, making the

peak a shared signature.

Methanesulfenic Acid Loss (-64 Da): If oxidized (Sulfoxide form), both residues will exhibit a

dominant -64 Da loss (CH

SOH).

Immonium Ion Shift
The most distinct diagnostic marker in the low-mass region is the immonium ion.

Met Immonium (

):

104.05.

-MeMet Immonium (

): The addition of the methyl group shifts this ion to

118.07.

Note: This mass region (

110–120) can be noisy; high-resolution MS (HRMS) is recommended to distinguish this
peak from other internal fragments.

Visualization of Fragmentation Pathways[2]
The following diagram illustrates the parallel fragmentation pathways, highlighting the mass

shifts and structural differences.
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Caption: Comparative fragmentation pathways showing the mass shift in immonium ions and

the conservation of side-chain neutral losses.

Experimental Protocol: Characterization Workflow
This protocol ensures the differentiation of

-MeMet from potential isobaric interferences or unmodified Met.

Sample Preparation[4]
Digestion: Use standard trypsin/Lys-C protocols.
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-MeMet residues are generally resistant to proteolysis. If the

-MeMet is at the cleavage site, expect missed cleavages.

Oxidation Control: To prevent ambiguity between

-MeMet (+14 Da) and oxidized variants of other residues, perform alkylation or reduction
steps carefully.

LC-MS/MS Acquisition Parameters
Ionization: ESI (Positive Mode).

Fragmentation Mode: HCD (Higher-energy Collisional Dissociation) is preferred over CID.

The higher energy is often necessary to overcome the steric barrier of the quaternary

-carbon for backbone fragmentation.

Collision Energy (CE): Employ a stepped CE (e.g., 25, 30, 35 NCE) to capture both the labile

side-chain losses and the stable backbone fragments.

Data Analysis Configuration
When setting up your search engine (e.g., Mascot, MaxQuant, or Proteome Discoverer),

configure the following:

Variable Modification: Define a custom modification.

Name: Alpha-Methyl

Composition: H(2) C(1)

Mass Shift: +14.01565 Da

Target: Methionine (M)[5][6]

Diagnostic Ions: Enable monitoring for the

118.07 immonium ion.
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Neutral Loss: Allow for -48 Da (CH

SH) and -64 Da (CH

SOH) if oxidation is possible.

Data Summary: Diagnostic Ions Table
The following table summarizes the theoretical

values expected for the diagnostic ions.
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Ion Type Formula
Native Met (

)

-MeMet (

)
Mass

Residue Mass

C

H

NOS

131.0405 145.0562 +14.0157

Immonium Ion

C

H

NS

104.0534 118.0690 +14.0156

Side Chain Loss
[M - CH

SH]
[M - 47.99] [M - 47.99] 0 (Relative)

b-ion (Example:

Ala-Met)

C

H

N

O

S

219.08 233.10 +14.0157

y-ion (Example:

Met-Ala)

C

H

N

O

S

237.09 251.11 +14.0157

Note: All masses are monoisotopic.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Loss of 45 Da from a2 Ions and Preferential Loss of 48 Da from a2 Ions Containing
Methionine in Peptide Ion Tandem Mass Spectra | NIST [nist.gov]

2. Fragmentation of alpha-radical cations of arginine-containing peptides - PubMed
[pubmed.ncbi.nlm.nih.gov]

3. research.cbc.osu.edu [research.cbc.osu.edu]

4. researchgate.net [researchgate.net]

5. ionsource.com [ionsource.com]

6. L-Methionine | C5H11NO2S | CID 6137 - PubChem [pubchem.ncbi.nlm.nih.gov]

7. tsapps.nist.gov [tsapps.nist.gov]

8. biorxiv.org [biorxiv.org]

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.matrixscience.com/help/fragmentation_help.html
https://tsapps.nist.gov/publication/get_pdf.cfm?pub_id=924081
https://www.biorxiv.org/content/10.1101/2022.06.30.498346v1.full.pdf
https://www.nist.gov/publications/loss-45-da-a2-ions-and-preferential-loss-48-da-a2-ions-containing-methionine-peptide
https://www.researchgate.net/publication/378038990_Methionine_Alkylation_as_an_Approach_to_Quantify_Methionine_Oxidation_Using_Mass_Spectrometry
https://www.nist.gov/publications/collision-induced-dissociation-deprotonated-peptides-relative-abundance-side-chain
http://www.ionsource.com/Card/Mass/mass.htm
https://www.osu.edu/
https://www.benchchem.com/product/b3153358?utm_src=pdf-custom-synthesis#bc-rfq
https://www.nist.gov/publications/loss-45-da-a2-ions-and-preferential-loss-48-da-a2-ions-containing-methionine-peptide
https://www.nist.gov/publications/loss-45-da-a2-ions-and-preferential-loss-48-da-a2-ions-containing-methionine-peptide
https://pubmed.ncbi.nlm.nih.gov/20138543/
https://pubmed.ncbi.nlm.nih.gov/20138543/
https://research.cbc.osu.edu/wysocki.11/wp-content/uploads/2012/09/Wysocki-2005-Mass-spectrometry-of.pdf
https://www.researchgate.net/publication/378038990_Methionine_Alkylation_as_an_Approach_to_Quantify_Methionine_Oxidation_Using_Mass_Spectrometry
http://www.ionsource.com/Card/immon/more.htm
https://pubchem.ncbi.nlm.nih.gov/compound/L-Methionine
https://tsapps.nist.gov/publication/get_pdf.cfm?pub_id=924081
https://www.biorxiv.org/content/10.1101/2022.06.30.498346v1.full.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3153358?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [Mass Spectrometry Fragmentation Patterns of -Methyl
Methionine Peptides: A Comparative Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3153358/docs#mass-spectrometry-fragmentation-
patterns-of-methyl-methionine-peptides-a-comparative-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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